Hydroxyeicosatetraenoic acids

Hydroxyeicosatetraenoic acids (HETEs) are a class of eicosanoids derived from arachidonic acid through the action of lipoxygenase enzymes. These compounds play critical roles in various physiological processes and pathophysiological conditions within the body, including inflammation, immune responses, and cell proliferation. HETEs are synthesized by the oxidation of arachidonic acid at the fifth carbon position, followed by hydroxylation to form cyclic or non-cyclic structures depending on the specific lipoxygenase isoform involved. They can further undergo metabolism into other bioactive lipid mediators such as leukotrienes and prostaglandins. Research into HETEs has been extensive due to their potential therapeutic applications in treating inflammatory diseases, cardiovascular disorders, and neurodegenerative conditions.